Cas no 77493-06-2 (Methyl 2-(1,2,4-benzotriazin-3-yl)acetate)

Methyl 2-(1,2,4-benzotriazin-3-yl)acetate structure
77493-06-2 structure
Product Name:Methyl 2-(1,2,4-benzotriazin-3-yl)acetate
CAS No:77493-06-2
MF:C10H9N3O2
MW:203.197361707687
CID:1786633
PubChem ID:157070
Update Time:2025-04-21

Methyl 2-(1,2,4-benzotriazin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(1,2,4-benzotriazin-3-yl)acetate
    • ST51035637
    • AC1L4HBW
    • SureCN4651342
    • ZINC05997119
    • methyl 2-benzo[e]1,2,4-triazin-3-ylacetate
    • 1,2,4-Benzotriazine-3-acetic acid, methyl ester
    • ST51035637; AC1L4HBW; SureCN4651342; ZINC05997119; methyl 2-benzo[e]1,2,4-triazin-3-ylacetate; 1,2,4-Benzotriazine-3-acetic acid, methyl ester;
    • 77493-06-2
    • AKOS024385055
    • SCHEMBL4651342
    • DTXSID50228196
    • Inchi: 1S/C10H9N3O2/c1-15-10(14)6-9-11-7-4-2-3-5-8(7)12-13-9/h2-5H,6H2,1H3
    • InChI Key: QTSOTBMGFKXTPK-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1=NN=C2C=CC=CC2=N1)=O

Computed Properties

  • Exact Mass: 203.06957
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.97
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